1-{[(2,3-dibromophenyl)methyl]sulfanyl}ethan-1-one

• IUPAC Name: S-[(2,3-dibromophenyl)methyl] ethanethioate
• InChI: InChI=1S/C9H8Br2OS/c1-6(12)13-5-7-3-2-4-8(10)9(7)11/h2-4H,5H2,1H3
• InChI Key: WTIVICMJAYMTRT-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)SCC1=C(C(=CC=C1)Br)Br
• Molecular Formula: C9H8Br2OS
• Molecular Weight: 324.03 g/mol

Description

1-{[(2,3-dibromophenyl)methyl]sulfanyl}ethan-1-one, or DBMS, is a chemical compound that has been studied for its various applications in the laboratory. DBMS is a white, crystalline solid with a low melting point and is soluble in organic solvents. It is a versatile compound, with potential applications in many areas of scientific research.

Scientific Research Applications

DBMS has been used in a variety of scientific research applications. It has been used as a reagent in organic synthesis, as a catalyst in the synthesis of polymers and other materials, and as a starting material for the synthesis of other compounds. It has also been used as a fluorescent label in DNA sequencing, as a photoluminescent material, and as a fluorescent probe in biological assays.

Mechanism of Action

The mechanism of action of DBMS is not fully understood. It is believed that the compound acts as an electron acceptor, allowing electrons to be transferred between molecules. This electron transfer is thought to be responsible for the various effects of DBMS on biochemical and physiological processes.
Biochemical and Physiological Effects
The biochemical and physiological effects of DBMS have been studied in a variety of organisms. In human cells, DBMS has been shown to inhibit the growth of cancer cells, as well as to increase the production of certain hormones and enzymes. In plants, DBMS has been shown to increase the production of photosynthetic pigments and to increase the efficiency of photosynthesis. In bacteria, DBMS has been shown to increase the production of antibiotics and to inhibit the growth of certain pathogenic bacteria.

Advantages and Limitations for Lab Experiments

The main advantage of using DBMS in laboratory experiments is its low cost and easy availability. It is also relatively stable, making it suitable for use in long-term experiments. However, DBMS is also toxic and may cause skin irritation, so it must be handled with care. Additionally, the compound is not very soluble in water, making it difficult to use in experiments involving aqueous solutions.

Future Directions

The potential future directions for the use of DBMS are numerous. It could be used as a starting material for the synthesis of other compounds, such as pharmaceuticals or agrochemicals. It could also be used as a fluorescent label in DNA sequencing or as a photoluminescent material. Additionally, it could be used to study the effects of electron transfer on biochemical and physiological processes, as well as to study the effects of environmental toxins on living organisms. Finally, it could also be used to study the effects of nanomaterials on living organisms.

Synthesis Methods

DBMS can be synthesized by the reaction of 2,3-dibromophenylmethylsulfanylacetone with ethanone. The reaction is conducted in the presence of a base, such as sodium hydroxide or potassium hydroxide, and a polar solvent, such as ethanol or methanol. The reaction is typically carried out at a temperature of 80-100°C for a period of several hours.